![molecular formula C24H20N2O3 B2574739 3-hydroxy-4-(4-methylbenzoyl)-1-(pyridin-2-yl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one CAS No. 307541-86-2](/img/structure/B2574739.png)
3-hydroxy-4-(4-methylbenzoyl)-1-(pyridin-2-yl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-hydroxy-4-(4-methylbenzoyl)-1-(pyridin-2-yl)-5-(p-tolyl)-1H-pyrrol-2(5H)-one, also known as MMTP, is a chemical compound that has shown promising results in scientific research applications. It is synthesized through a multi-step process and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.
Scientific Research Applications
Synthesis and Properties
- Research has focused on the synthesis and properties of derivatives related to the specified compound, highlighting their stability and reactivity, which are crucial for developing biologically active substances. One study described the synthesis of 1-aminocarbonylmethyl-5-aryl-4-aroyl-3-hydroxy-3-pyrrolin-2-ones, showcasing their reactivity with binucleophiles and potential for generating a range of compounds (Gein & Pastukhova, 2020).
Antimicrobial Activity
- Another area of research involves the synthesis of sulfur-containing pyrazole-pyridine hybrids, demonstrating significant antimicrobial activity against bacterial and fungal strains. This suggests potential applications in developing new antimicrobial agents (Desai, Jadeja, & Khedkar, 2022).
Structural and Computational Studies
- Structural and computational studies have been conducted on pyrazole derivatives, providing insights into their molecular structure and stability. Such research aids in understanding the fundamental properties of these compounds and guiding the design of derivatives with desired characteristics (Shen, Huang, Diao, & Lei, 2012).
Scaffold for Synthesis
- The compound has also served as a scaffold for synthesizing highly functionalized isoxazoles, indicating its utility in creating diverse chemical entities for further exploration in drug development and other applications (Ruano, Fajardo, & Martín, 2005).
Biological Activities
- There is ongoing interest in evaluating the biological activities of novel compounds synthesized from this chemical framework. Studies have investigated their potential anticancer activities, highlighting the importance of these compounds in medicinal chemistry and drug discovery efforts (Aslan, Akkoç, & Kökbudak, 2020).
properties
IUPAC Name |
(4E)-4-[hydroxy-(4-methylphenyl)methylidene]-5-(4-methylphenyl)-1-pyridin-2-ylpyrrolidine-2,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O3/c1-15-6-10-17(11-7-15)21-20(22(27)18-12-8-16(2)9-13-18)23(28)24(29)26(21)19-5-3-4-14-25-19/h3-14,21,27H,1-2H3/b22-20+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOQVKLIILKZADR-LSDHQDQOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)O)C(=O)C(=O)N2C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)C)\O)/C(=O)C(=O)N2C4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.